Cas no 527-76-4 (4-Amino-2-sulfobenzoicacid)

• Product Name: 4-Amino-2-sulfobenzoicacid
• CAS No: 527-76-4
• MF: C₇H₇NO₅S
• MW: 217.199180841446
• MDL: MFCD07779293
• CID: 38028
• PubChem ID: 13006898
• Update Time: 2025-05-26

4-Amino-2-sulfobenzoicacid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-sulfobenzoic acid
• 1-amino-4-carboxybenzene-3-sulfonic acid
• 4-Amino-2-sulfo-benzoesaeure
• 4-Amino-benzoesaeure-sulfonsaeure-(2)
• Benzoic acid,4-amino-2-sulfo
• p-Amino-o-sulfobenzoic acid
• 4-amino-2-sulfo-benzoic acid
• Benzoic acid, 4-amino-2-sulfo-
• 0TET501N3W
• UNII-0TET501N3W
• p-aminosulphobenzoic acid
• SCHEMBL3059008
• YPNUYFJLBFZDTE-UHFFFAOYSA-N
• 527-76-4
• 4-Amino-2-sulfobenzoic acid [MI]
• Q27237234
• DTXSID00514879
• 4-AMINO-2-SULFOBENZOICACID
• DTXCID10465686
• 4-Amino-2-sulfobenzoicacid

• MDL： MFCD07779293
• Inchi： 1S/C7H7NO5S/c8-4-1-2-5(7(9)10)6(3-4)14(11,12)13/h1-3H,8H2,(H,9,10)(H,11,12,13)
• InChI Key： YPNUYFJLBFZDTE-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C(=O)O)N)(=O)(=O)O

Computed Properties

• Exact Mass: 217.00400
• Monoisotopic Mass: 217.00449350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.71
• Refractive Index: 1.662
• PSA: 126.07000
• LogP: 1.87570

Additional information on 4-Amino-2-sulfobenzoicacid

Recent Advances in the Research of 4-Amino-2-sulfobenzoic Acid (CAS: 527-76-4)

4-Amino-2-sulfobenzoic acid (CAS: 527-76-4) is a sulfonated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug synthesis, biochemical assays, and material science. Recent studies have explored its potential as a building block for novel therapeutic agents, particularly in the development of enzyme inhibitors and anti-inflammatory drugs. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and emerging applications.

One of the most notable advancements in the study of 4-amino-2-sulfobenzoic acid is its role in the synthesis of sulfonamide-based drugs. Sulfonamides are a class of compounds known for their antibacterial and anti-inflammatory properties. Recent research published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-amino-2-sulfobenzoic acid exhibit potent inhibitory effects against carbonic anhydrase enzymes, which are implicated in conditions such as glaucoma and epilepsy. The study utilized molecular docking and kinetic assays to elucidate the binding mechanisms of these derivatives, providing a foundation for further drug optimization.

In addition to its pharmaceutical applications, 4-amino-2-sulfobenzoic acid has been investigated for its utility in biochemical labeling and proteomics. A 2023 study in Analytical Chemistry reported the development of a novel labeling reagent based on this compound, which enables the selective modification of cysteine residues in proteins. This innovation has significant implications for mass spectrometry-based proteomics, allowing for more accurate quantification and identification of protein post-translational modifications. The study also highlighted the compound's stability and compatibility with aqueous reaction conditions, making it a promising tool for high-throughput screening.

Another area of interest is the environmental impact and biodegradability of 4-amino-2-sulfobenzoic acid. Given the increasing regulatory scrutiny on chemical pollutants, researchers have evaluated the compound's persistence and toxicity in aquatic systems. A recent Environmental Science & Technology article revealed that 4-amino-2-sulfobenzoic acid undergoes rapid photodegradation under simulated sunlight, with minimal accumulation in water bodies. These findings suggest that the compound poses a low environmental risk, supporting its continued use in industrial and pharmaceutical applications.

Looking ahead, the potential of 4-amino-2-sulfobenzoic acid in nanotechnology and drug delivery systems is being explored. Preliminary studies indicate that the sulfonate group of the compound can facilitate the formation of stable nanoparticles when conjugated with polymers or metals. Such nanoparticles could serve as carriers for targeted drug delivery, enhancing the efficacy and reducing the side effects of therapeutic agents. Ongoing research in this area is expected to yield innovative solutions for personalized medicine and cancer therapy.

In conclusion, 4-amino-2-sulfobenzoic acid (CAS: 527-76-4) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its diverse applications, from drug development to proteomics and environmental science, underscore its versatility and potential for future innovations. As research progresses, further insights into its mechanisms and applications are anticipated, paving the way for new therapeutic and technological breakthroughs.